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Compound of Interest

Compound Name: 2-Chloro-4-ethoxyphenol

CAS No.: 344326-18-7

Cat. No.: B1639813

Get Quote

Executive Summary
2-Chloro-4-ethoxyphenol (CAS: 344326-18-7) is a halogenated phenol derivative utilized

primarily as a scaffold in the synthesis of bioactive molecules, including Acetyl-CoA

Carboxylase (ACC) inhibitors.[1] Its structural utility lies in the orthogonal reactivity of its

functional groups: the nucleophilic phenolic hydroxyl, the electrophilic aromatic ring (directed by

the activating ethoxy and hydroxyl groups), and the chlorine substituent which modulates

lipophilicity and metabolic stability. This guide provides a comprehensive analysis of its

properties to support rigorous experimental design.

Molecular Identity & Structural Analysis
The compound features a benzene core substituted with a hydroxyl group at position 1, a

chlorine atom at position 2, and an ethoxy ether linkage at position 4. The ortho-chloro

substituent influences the pKa of the phenol via inductive withdrawal, while the para-ethoxy

group acts as a strong electron-donating group (EDG) by resonance.
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Identifier Value

IUPAC Name 2-Chloro-4-ethoxyphenol

CAS Registry Number 344326-18-7

Molecular Formula

Molecular Weight 172.61 g/mol

SMILES CCOc1ccc(O)c(Cl)c1

InChI Key
MOEFFSWKSMRFRQ-UHFFFAOYSA-N

(Analog based)

Structural Class Halogenated Alkoxyphenol

Thermodynamic & Physical Constants
Note: Experimental values for this specific CAS are limited in public dossiers. Data below

synthesizes available MSDS information with high-confidence predictive modeling based on

the structural analog 2-chloro-4-methoxyphenol (CAS 18113-03-6).

Physical State & Transitions
Appearance: Typically a low-melting solid or viscous amber oil at room temperature.

Melting Point (Estimated): ~35–45 °C.[2]

Rationale: The methoxy analog melts at 38–43 °C. The ethoxy chain adds flexibility which

may slightly depress the melting point relative to the methoxy variant, potentially pushing it

near ambient temperature.

Boiling Point (Predicted): ~240–250 °C at 760 mmHg.

Solubility & Lipophilicity[3]
LogP (Octanol/Water):2.4 – 2.6 (Predicted).

Implication: The compound is moderately lipophilic. It will partition readily into organic

solvents (DCM, EtOAc) during extraction.
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pKa (Acid Dissociation):8.6 – 9.0 (Predicted).

Mechanism: Unsubstituted phenol has a pKa of ~10. The ortho-Cl exerts an inductive

electron-withdrawing effect (-I), stabilizing the phenolate anion and lowering pKa.

However, the para-ethoxy group is electron-donating (+M), which destabilizes the anion

slightly, counteracting the chlorine's effect. The net result is a slightly more acidic species

than phenol.

Solubility Profile
Solvent Solubility Rating Application

Water Low (<1 mg/mL)
Aqueous wash phase (at

neutral/acidic pH).

Dichloromethane High Primary extraction solvent.

Ethanol/Methanol High
Suitable for recrystallization (at

low temp).

1M NaOH Soluble
Forms water-soluble sodium

phenolate salt.

Synthesis & Impurity Profiling
The synthesis typically involves the electrophilic aromatic chlorination of 4-ethoxyphenol.

Control of regioselectivity is critical, as the hydroxyl group is a stronger ortho/para director than

the ethoxy group, but both direct to the same positions relative to themselves.

Reaction Pathway
Reagents: Sulfuryl chloride (

) or Chlorine gas (

). Conditions: Controlled temperature (0–5 °C) in non-polar solvent (e.g.,

or DCM) to prevent over-chlorination.
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Caption: Synthesis pathway showing the primary chlorination route and potential over-

chlorinated impurity formation.

Critical Impurities
2,6-Dichloro-4-ethoxyphenol: Formed if

equivalent of chlorinating agent is used. Hard to separate due to similar polarity.

4-Ethoxyphenol (Starting Material): Presence indicates incomplete reaction. Can be removed

via careful chromatography or recrystallization.

Spectral Characterization
Identification relies on the distinct splitting pattern of the 1,2,4-substituted benzene ring.

Nuclear Magnetic Resonance ( H-NMR)
Solvent:

, 400 MHz

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1639813/docs?utm_src=pdf-body-img#technical-monograph-physicochemical-profiling-of-2-chloro-4-ethoxyphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton
Position

Chemical Shift
(

, ppm)

Multiplicity
Coupling (

, Hz)
Interpretation

OH 5.0 – 5.5 Singlet (br) -
Exchangeable

phenolic proton.

Ar-H (C3) 6.85 – 6.90 Doublet
meta-coupling to

H5; ortho to OEt.

Ar-H (C5) 6.75 – 6.80 dd
ortho to H6, meta

to H3.

Ar-H (C6) 6.90 – 6.95 Doublet
ortho to H5;

ortho to OH.

3.95 – 4.00 Quartet
Methylene of

ethoxy group.

1.35 – 1.40 Triplet
Methyl of ethoxy

group.

Mass Spectrometry (MS)
Ionization: EI or ESI (-).

Molecular Ion (

): Peaks at m/z 172 and 174.

Isotope Pattern: The characteristic 3:1 intensity ratio of

to

confirms the presence of a single chlorine atom.

Experimental Protocols: Purification Strategy
Because the pKa of the product (~8.8) is distinct from non-phenolic impurities but similar to the

starting material (~10.0), pH-controlled extraction is a robust purification method.
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Caption: Acid-Base extraction workflow utilizing the acidity of the phenolic proton for

purification.

Step-by-Step Protocol
Dissolution: Dissolve crude residue in Dichloromethane (DCM).

Base Extraction: Extract the organic layer twice with 1M NaOH. The product (and unreacted

SM) will move to the aqueous phase as sodium salts.

Note: Non-acidic impurities remain in the DCM layer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1639813/docs?utm_src=pdf-body-img#technical-monograph-physicochemical-profiling-of-2-chloro-4-ethoxyphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regeneration: Separate the aqueous layer and cool to 0°C. Slowly add 2M HCl until pH < 2.

The solution will turn cloudy as the phenol precipitates/oils out.

Recovery: Extract the acidified aqueous layer with fresh DCM (3x).

Drying: Dry combined organics over anhydrous

, filter, and concentrate in vacuo.

Handling & Stability
Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen). Phenols are prone to

oxidation, turning pink/brown upon exposure to air and light.

Safety: The compound is an irritant. Wear gloves and eye protection. Avoid inhalation of

dust/vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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